Cas no 80004-04-2 ((s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol)
80004-04-2 structure
Product Name:(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
CAS No:80004-04-2
MF:C13H26O7
MW:294.341345310211
CID:984978
PubChem ID:40488258
Update Time:2025-04-20
(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- (s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
- [(2S)-1,4,7,10,13,16-hexaoxacyclooctadec-2-yl]methanol
- EINECS 279-363-4
- 1,4,7,10,13,16-Hexaoxacyclooctadecane-2-methanol, (2S)-
- 80004-04-2
- DTXSID501204864
- NS00060639
- HFRGASADQCZXHH-ZDUSSCGKSA-N
- (S)-(1,4,7,10,13,16-Hexaoxacyclooctadecan-2-yl)methanol
-
- Inchi: 1S/C13H26O7/c14-11-13-12-19-8-7-17-4-3-15-1-2-16-5-6-18-9-10-20-13/h13-14H,1-12H2/t13-/m0/s1
- InChI Key: HFRGASADQCZXHH-ZDUSSCGKSA-N
- SMILES: O1CCOCCOCCOCCOCCOC[C@@H]1CO
Computed Properties
- Exact Mass: 294.16785316g/mol
- Monoisotopic Mass: 294.16785316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 75.6Ų
(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
80004-04-2 ((s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol) Related Products
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- 70069-04-4(1,4,7,10,13,16-Hexaoxacyclooctadec-2-ylmethanol)
- 4043-59-8(1,3-Diethoxy-2-propanol)
- 111109-77-4(1-Methoxy-2-((1-methoxypropan-2-yl)oxy)propane)
- 15764-24-6(dipropylene glycol ethyl ether)
- 75507-26-5(1,4,7,10-Tetraoxacyclododecan-2-methanol)
- 25265-71-8(Dipropylene Glycol (Mixture of Isomers))
- 20324-33-8(1-((1-((1-Methoxypropan-2-yl)oxy)propan-2-yl)oxy)propan-2-ol)
- 627-82-7(Diglycerol (Mixture of Isomers))
- 75507-25-4(1,4,7,10,13-Pentaoxacyclopentadec-2-ylmethanol)
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